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Compound of Interest

Compound Name: 2-Methylnaphthalene

Cat. No.: B046627 Get Quote

2-Methylnaphthalene: A Technical Guide for
Researchers
An In-depth Examination of a Prevalent Polycyclic Aromatic Hydrocarbon

This technical guide provides a comprehensive overview of 2-methylnaphthalene, a bicyclic

polycyclic aromatic hydrocarbon (PAH), for an audience of researchers, scientists, and drug

development professionals. This document details its physicochemical properties, toxicological

profile, metabolic pathways, and analytical methodologies, presenting quantitative data in

structured tables and illustrating key processes with detailed diagrams.

Introduction
2-Methylnaphthalene (C₁₁H₁₀) is a structural isomer of 1-methylnaphthalene and a member of

the PAH family.[1] These compounds consist of two or more fused benzene rings and are

widely distributed in the environment.[2] 2-Methylnaphthalene is a natural component of crude

oil and coal tar and is also formed during the incomplete combustion of organic materials, such

as wood and fossil fuels.[2][3] Consequently, it is a common contaminant in urban air, industrial

sites, and hazardous waste locations.[3] Industrially, it serves as a chemical intermediate in the

synthesis of dyes, resins, insecticides, and notably, as a precursor for Vitamin K analogs like

Menadione.[4][5] Given its widespread presence and toxic potential, a thorough understanding

of its properties and biological interactions is crucial for risk assessment and in the context of

drug development, where PAH-like structures may be encountered.
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Physicochemical Properties
2-Methylnaphthalene is a white crystalline solid at room temperature with a characteristic

aromatic odor.[2][6] It has low solubility in water but is soluble in various organic solvents.[7] Its

moderate volatility contributes to its presence in both atmospheric and terrestrial environments.

[2]

Property Value Reference(s)

Chemical Formula C₁₁H₁₀ [1]

Molecular Weight 142.20 g/mol [1]

CAS Number 91-57-6 [1]

Appearance White crystalline solid [2][6]

Melting Point 34.6 °C (94.3 °F) [6]

Boiling Point 241.1 °C (466 °F) [1]

Water Solubility 24.6 mg/L at 25 °C [7]

Vapor Pressure 0.055 mmHg at 25 °C

Log Octanol-Water Partition

Coefficient (Log Kow)
3.86

Henry's Law Constant
5.18 x 10⁻⁴ atm·m³/mol at 25

°C
[8]

Toxicology
Exposure to 2-methylnaphthalene can occur through inhalation, ingestion, and dermal

contact.[2] The primary target organ for its toxicity is the lung, with the liver and kidneys also

being affected.[7][9]

Acute and Chronic Toxicity
Acute exposure in mice has been shown to cause dose-dependent injury to nonciliated

bronchiolar epithelial (Clara) cells.[10] Chronic exposure in animal studies has been linked to
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non-neoplastic lesions, most notably pulmonary alveolar proteinosis (PAP), a condition

characterized by the accumulation of surfactant-like material in the alveoli.[11][12] In an 81-

week study, B6C3F1 mice fed diets containing 2-methylnaphthalene developed PAP at high

incidences.[11][12]

Carcinogenicity and Genotoxicity
The carcinogenic potential of 2-methylnaphthalene is considered equivocal.[11] While one

study in male mice showed a statistically significant increase in the incidence of lung tumors at

a lower dose but not at a higher dose, the overall evidence is not conclusive.[10][11] The U.S.

Environmental Protection Agency (EPA) has classified the data for 2-methylnaphthalene as

"inadequate for an assessment of human carcinogenic potential".[13] Studies on its

genotoxicity have generally been negative; it did not induce reverse mutations in Salmonella

typhimurium (Ames test) or chromosomal aberrations in Chinese hamster lung cells in vitro.[8]

Toxicity Reference Values
Regulatory agencies and health organizations have established toxicity values to guide risk

assessment. These values are typically derived from animal studies.
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Value Type Species Route Value
Critical
Effect

Reference(s
)

Oral LD50 Rat Oral
1630 - 4050

mg/kg
Acute toxicity

Dermal LD50 Rat Dermal >2000 mg/kg Acute toxicity

Chronic Oral

RfD
Mouse Oral

0.004

mg/kg/day

Pulmonary

Alveolar

Proteinosis

[14]

Chronic Oral

LOAEL
Mouse Oral

50.3

mg/kg/day

Pulmonary

Alveolar

Proteinosis

Subchronic

Oral NOAEL
Mouse Oral 92 mg/kg/day

Reduced

weight gain
[9]

Subchronic

Oral LOAEL
Mouse Oral

276

mg/kg/day

Reduced

weight gain
[9]

Environmental Presence
2-Methylnaphthalene is detected across various environmental matrices due to its widespread

sources. Monitoring data provides insight into typical exposure levels.

Environmental Matrix Concentration Range Reference(s)

Outdoor Air 0.000574 - 0.132 ppbv [13]

Groundwater 36.1 - 455 ppb (µg/L) [3][13]

Leachate (Landfills) 0.8 - 400 ppb (µg/L) [3]

Soil 1.3 - 11,500 ppb (µg/kg) [13]

Food (Crab Meat) 344.3 - 4,800.5 ppb (µg/kg) [8]

Metabolic Pathways
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The metabolism of 2-methylnaphthalene is a critical determinant of its toxicity. It is primarily

metabolized by the cytochrome P450 (CYP) monooxygenase system, leading to the formation

of reactive intermediates.[9] Metabolism can occur via two main routes: oxidation of the

aromatic ring or oxidation of the methyl group.[15]

Ring oxidation produces reactive epoxide intermediates (arene oxides).[10] These epoxides

can be detoxified by conjugation with glutathione (GSH) or hydrated by epoxide hydrolase (EH)

to form dihydrodiols.[10] Alternatively, they can covalently bind to cellular macromolecules like

proteins and DNA, which is a key mechanism of toxicity.[7] Oxidation of the methyl group, a

major pathway, forms 2-hydroxymethylnaphthalene, which can be further metabolized and

excreted.[15]
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1. Sample Collection
(e.g., Soil)

2. Extraction
(e.g., Accelerated Solvent

Extraction with CH₂Cl₂/Acetone)

3. Extract Cleanup
(e.g., Solid Phase Extraction)

4. Concentration
(Nitrogen Evaporation)

5. GC-MS Analysis
(Separation & Detection)

6. Data Processing
(Quantification & Identification)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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